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Compound of Interest

Compound Name: ARL67156

Cat. No.: B15611179 Get Quote

This document provides essential safety and logistical information for the proper disposal of

ARL67156, a selective ecto-ATPase inhibitor. The following procedures are designed to ensure

the safety of laboratory personnel and compliance with standard laboratory waste management

practices.

Safety and Handling Precautions
While ARL67156 is not classified as a hazardous substance or mixture according to the

provided Safety Data Sheet (SDS), it is essential to follow standard laboratory safety protocols

when handling this compound.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a laboratory coat.

Ventilation: Use in a well-ventilated area to avoid inhalation of any dust or aerosols.

Avoid Contact: Prevent contact with skin and eyes. In case of contact, rinse the affected area

thoroughly with water.

Ingestion: Do not ingest. If swallowed, seek medical attention immediately.

Disposal of ARL67156
As a non-hazardous chemical, the disposal of ARL67156 should adhere to institutional and

local guidelines for non-hazardous waste.
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1. Solid Waste (Unused or Expired Compound):

Segregation: Ensure that solid ARL67156 waste is not mixed with hazardous waste.

Packaging: Place the solid waste in a clearly labeled, sealed container. The label should

identify the contents as "Non-Hazardous Waste: ARL67156".

Disposal Route: Dispose of the container in the regular laboratory trash designated for non-

hazardous solid chemical waste, in accordance with your institution's specific procedures.

Some institutions may require it to be taken directly to a dumpster.

2. Liquid Waste (Solutions of ARL67156):

Dilution: For aqueous solutions of ARL67156, it is best practice to dilute them further with

water before disposal.

pH Neutralization: While the SDS does not indicate that ARL67156 is acidic or basic, if it has

been dissolved in an acidic or basic solution, neutralize the solution to a pH between 6 and 8

before disposal.

Sewer Disposal: In many jurisdictions, non-hazardous, water-soluble chemicals can be

disposed of down the sanitary sewer with copious amounts of water. Always confirm this is

permissible with your institution's Environmental Health and Safety (EHS) department.

Prohibited Disposal: Never dispose of liquid waste in dumpsters or regular trash.

3. Empty Containers:

Rinsing: Thoroughly rinse empty containers that held ARL67156 with a suitable solvent (e.g.,

water).

Rinsate Disposal: Dispose of the rinsate as non-hazardous liquid waste (see section 2).

Container Disposal: Once clean and dry, deface the label of the container and dispose of it in

the regular trash or recycling, as appropriate for your facility.
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No quantitative data regarding the disposal of ARL67156 was found in the searched literature.

Experimental Protocols
No specific experimental protocols for the disposal of ARL67156 were found. The procedures

outlined above are based on general best practices for non-hazardous laboratory chemical

waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

ARL67156.
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Caption: Decision tree for the proper disposal of ARL67156 waste.
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To cite this document: BenchChem. [Proper Disposal Procedures for ARL67156].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611179#arl67156-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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